Cas no 1266948-60-0 (4-oxo-4-(4-sulfamoylphenyl)butanoic acid)

• Product Name: 4-oxo-4-(4-sulfamoylphenyl)butanoic acid
• CAS No: 1266948-60-0
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• CID: 6323063
• PubChem ID: 82165366
• Update Time: 2025-10-30

4-oxo-4-(4-sulfamoylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-(4-sulfamoylphenyl)butanoic acid
• EN300-1618201
• 1266948-60-0

• Inchi： 1S/C10H11NO5S/c11-17(15,16)8-3-1-7(2-4-8)9(12)5-6-10(13)14/h1-4H,5-6H2,(H,13,14)(H2,11,15,16)
• InChI Key： ZANKKVNINJYOAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(CCC(=O)O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 257.03579362g/mol
• Monoisotopic Mass: 257.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 123Ų

Additional information on 4-oxo-4-(4-sulfamoylphenyl)butanoic acid

4-Oxo-4-(4-Sulfamoylphenyl)Butanoic Acid: A Comprehensive Overview

4-Oxo-4-(4-Sulfamoylphenyl)Butanoic Acid, identified by the CAS number 1266948-60-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a butanoic acid backbone with a sulfamoyl group attached to a phenyl ring, creating a structure that exhibits interesting chemical properties and biological activities.

The synthesis of 4-Oxo-4-(4-Sulfamoylphenyl)Butanoic Acid involves a series of well-defined chemical reactions, including nucleophilic substitutions, oxidations, and condensations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research purposes. The use of microwave-assisted synthesis and catalytic systems has further streamlined the production process, enhancing both yield and purity.

In terms of chemical properties, 4-Oxo-4-(4-Sulfamoylphenyl)Butanoic Acid exhibits notable stability under various conditions, which is crucial for its application in pharmaceuticals. The sulfamoyl group contributes to the compound's solubility in polar solvents, while the phenyl ring enhances its lipophilicity. These properties make it an ideal candidate for drug delivery systems that require a balance between solubility and bioavailability.

Recent studies have explored the biological activities of CAS No. 1266948-60-0, particularly its potential as an anti-inflammatory agent. Research conducted at leading pharmaceutical institutions has demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its role in mitigating inflammatory diseases such as arthritis and dermatitis. Additionally, preliminary data indicate that it may possess antioxidant properties, further broadening its therapeutic potential.

The application of 4-Oxo-4-(4-Sulfamoylphenyl)Butanoic Acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in catalytic processes. Recent findings published in prominent chemistry journals highlight its effectiveness in enhancing the catalytic activity of transition metal catalysts, particularly in asymmetric synthesis reactions.

In conclusion, 4-Oxo-4-(4-Sulfamoylphenyl)Butanoic Acid (CAS No. 1266948-60-0) stands as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic techniques and emerging biological data, positions it as a promising entity for future research and development.